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Compound of Interest

Compound Name: N-Fmoc-O-benzyl-L-tyrosine

Cat. No.: B557360 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This guide provides essential safety protocols,

operational procedures, and disposal plans for N-Fmoc-O-benzyl-L-tyrosine, a key reagent in

peptide synthesis. Adherence to these guidelines will help maintain a safe laboratory

environment and ensure the integrity of your research.

Personal Protective Equipment (PPE)
When handling N-Fmoc-O-benzyl-L-tyrosine, a comprehensive approach to personal

protection is crucial. The following table summarizes the required and recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes or airborne particles.

[1][2][3] Goggles provide a

higher level of protection

against chemical splashes.[1]

Hands Disposable Nitrile Gloves

Nitrile gloves offer good

resistance to incidental

splashes of many laboratory

chemicals.[1][3][4] Gloves

should be inspected before

use and changed immediately

if contaminated.[2]

Body Laboratory Coat

A lab coat should be worn to

protect skin and clothing from

potential spills.[3][4] Long-

sleeved clothing should be

worn underneath the lab coat

for additional protection.[2]

Feet Closed-Toe Shoes
Protects feet from spills and

falling objects.[1][4]

Operational Plan: Step-by-Step Handling Procedure
Proper handling of N-Fmoc-O-benzyl-L-tyrosine is essential to prevent contamination and

ensure user safety. Although it is not classified as a hazardous substance, good laboratory

practices should always be followed.[2]

Preparation: Before handling, ensure that the work area, typically a laboratory fume hood or

a well-ventilated space, is clean and uncluttered.[2] Have all necessary equipment, including

spatulas, weighing paper, and containers, readily available.
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Weighing: As N-Fmoc-O-benzyl-L-tyrosine is a solid powder, care should be taken to avoid

creating dust.[5][6] Use a chemical spatula to transfer the desired amount from the storage

container to a tared weigh boat or paper on an analytical balance.

Dissolving: If the protocol requires a solution, add the solvent to the weighed solid in a

suitable container (e.g., flask or beaker). Gently swirl or stir the mixture until the solid is fully

dissolved.

Transferring: When transferring the solid or a solution, use appropriate tools such as a

spatula or a clean pipette to avoid spills.

Post-Handling: After use, securely close the container of N-Fmoc-O-benzyl-L-tyrosine.

Clean any spills immediately. Decontaminate the work surface and any equipment used.

Hand Washing: Always wash hands thoroughly with soap and water after handling any

chemical, even if gloves were worn.[2]

Disposal Plan
Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

Unused Product: Unused N-Fmoc-O-benzyl-L-tyrosine should be disposed of as chemical

waste. Do not discard it in the regular trash or down the drain.[7]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and pipette tips, should be collected in a designated chemical

waste container.

Waste Containers: Use clearly labeled, sealed containers for chemical waste.

Regulatory Compliance: All chemical waste must be disposed of in accordance with federal,

state, and local environmental regulations.[6] Consult your institution's Environmental Health

and Safety (EHS) office for specific guidance on waste disposal procedures.

Quantitative Data Summary
The following table provides a summary of key quantitative data for N-Fmoc-O-benzyl-L-
tyrosine.
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Property Value

CAS Number 71989-40-7[2][5]

Molecular Formula C₃₁H₂₇NO₅[2][5]

Molecular Weight 493.55 g/mol

Appearance White to off-white powder[5]

Melting Point 130 - 180 °C[5]

Storage Temperature 0 - 8 °C[5]

Workflow for Safe Handling of N-Fmoc-O-benzyl-L-
tyrosine
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Preparation

Handling

Cleanup & Disposal

1. Prepare Clean Work Area

2. Don Appropriate PPE

3. Weigh Compound

4. Dissolve in Solvent (if required)

5. Transfer to Reaction Vessel

6. Securely Close Stock Container

7. Clean Spills & Decontaminate Area

8. Dispose of Waste in Labeled Container

9. Remove PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Fmoc-O-benzyl-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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